5-Ethyl-4-methylpyrimidine
Description
5-Ethyl-4-methylpyrimidine is a pyrimidine derivative featuring an ethyl group at the C5 position and a methyl group at the C4 position of the pyrimidine ring. Pyrimidines are heterocyclic aromatic compounds with two nitrogen atoms at positions 1 and 3, and their derivatives are widely studied for pharmaceutical, agrochemical, and materials science applications.
Properties
CAS No. |
100868-34-6 |
|---|---|
Molecular Formula |
C7H10N2 |
Molecular Weight |
122.171 |
IUPAC Name |
5-ethyl-4-methylpyrimidine |
InChI |
InChI=1S/C7H10N2/c1-3-7-4-8-5-9-6(7)2/h4-5H,3H2,1-2H3 |
InChI Key |
VBYNWDSUFLFBCG-UHFFFAOYSA-N |
SMILES |
CCC1=CN=CN=C1C |
Synonyms |
Pyrimidine, 5-ethyl-4-methyl- (6CI) |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Observations :
- Lipophilicity: Alkyl groups (ethyl/methyl) in 5-Ethyl-4-methylpyrimidine likely increase hydrophobicity compared to hydroxyl or amino-substituted analogs, which improves membrane permeability but may reduce aqueous solubility .
- Reactivity : Thione (C=S) and ester (COOEt) groups in analogs enhance electrophilicity, enabling nucleophilic substitutions or hydrolysis, whereas alkyl groups in 5-Ethyl-4-methylpyrimidine favor stability .
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